Fenfluramine hydrochloride
Overview
Description
Fenfluramine hydrochloride is the hydrochloride salt of fenfluramine, an amphetamine derivative and a sympathomimetic stimulant with appetite-suppressant properties . It was part of the Fen-Phen anti-obesity medication, which stimulates the release of serotonin from vesicular storage, and modulates serotonin transporter function . Fenfluramine has been successfully repurposed, and various regulatory agencies approved it for seizures associated with Dravet and Lennox–Gastaut syndromes .
Physical And Chemical Properties Analysis
Fenfluramine Hydrochloride has a molecular formula of C12H17ClF3N and a molecular weight of 267.72 g/mol . It is an amphetamine derivative and a sympathomimetic stimulant with appetite-suppressant properties .
Scientific Research Applications
Specific Scientific Field
Summary of the Application
Fenfluramine hydrochloride is a phenethylamine that is structurally similar to serotonin. It has the ability to increase extracellular serotonin levels, modulate serotonergic and other neurologic receptors, and control neurotransmission, making it effective in treating pharmacoresistant seizures . It has been particularly effective in treating seizures associated with Dravet syndrome and Lennox-Gastaut syndrome .
Methods of Application or Experimental Procedures
Fenfluramine hydrochloride was administered to patients with Dravet syndrome and Lennox-Gastaut syndrome as part of their treatment regimen . The specific dosage and administration procedures would be determined by a healthcare professional based on the individual patient’s needs and condition.
Results or Outcomes
Fenfluramine hydrochloride has been shown to significantly reduce the frequency of seizures in patients with Dravet syndrome and Lennox-Gastaut syndrome . In a systematic review, the risk ratios for ≥50% and 100% reductions in convulsive seizure frequency for the Fenfluramine group compared to placebo were 5.61 (95% CI 2.73–11.54) and 4.71 (95% CI 0.57–39.30), respectively, in patients with Dravet syndrome .
Appetite Suppressant
Specific Scientific Field
Endocrinology and Pharmacology
Summary of the Application
Fenfluramine hydrochloride was initially introduced as an appetite suppressant. It is an amphetamine derivative that promotes the release and blocks the neuronal reuptake of serotonin .
Results or Outcomes
While Fenfluramine hydrochloride was effective as an appetite suppressant, concerns regarding cardiotoxicity in obese patients led to its withdrawal from the market in 1997 .
Modulation of Serotonergic System
Specific Scientific Field
Summary of the Application
Fenfluramine hydrochloride is an amphetamine derivative that promotes the release and blocks the neuronal reuptake of serotonin . It has been found to correct the excitation–inhibition imbalance by modulating the serotonergic system .
Methods of Application or Experimental Procedures
The specific methods of application would depend on the context of the research. In general, Fenfluramine hydrochloride would be administered in a controlled manner to study its effects on the serotonergic system .
Results or Outcomes
The modulation of the serotonergic system by Fenfluramine hydrochloride has been found to be beneficial in the treatment of intractable seizures .
Determination of Fenfluramine Hydrochloride Tablets
Specific Scientific Field
Summary of the Application
Fenfluramine hydrochloride tablets can be accurately determined using RP-HPLC . This method is more convenient, rapid, accurate, and precise compared to the official GC method .
Methods of Application or Experimental Procedures
The RP-HPLC method uses an Alltima C18 column as the analytical column, with a 0.05 mol·L-1 phosphoric acid solution (adjusted pH to 2.5 with triethylamine)-methanol (50:50) as the mobile phase . The detection wavelength is 254 nm, the flow rate is 1.0 mL·min-1, and the column temperature is 30°C .
Results or Outcomes
There was a good linear within the range of 0.20-1.0 mg·mL-1 for fenfluramine hydrochloride with r=0.999 9 . The average recovery was 99.4% (RSD=1.0%, n=5). The precision within-day RSD was 0.9% (n=4) and between-day RSD was 0.7% (n=6) . The detection limit was less than 2.5 μg·mL-1 .
Modulation of Serotonergic System
Specific Scientific Field
Summary of the Application
Fenfluramine hydrochloride is an amphetamine derivative that promotes the release and blocks the neuronal reuptake of serotonin . It has been found to correct the excitation–inhibition imbalance by modulating the serotonergic system .
Methods of Application or Experimental Procedures
The specific methods of application would depend on the context of the research. In general, Fenfluramine hydrochloride would be administered in a controlled manner to study its effects on the serotonergic system .
Results or Outcomes
The modulation of the serotonergic system by Fenfluramine hydrochloride has been found to be beneficial in the treatment of intractable seizures .
Long-Term Safety Assessment in Rare Seizure Disorders
Specific Scientific Field
Summary of the Application
An open-label extension trial was conducted to assess the long-term safety of Fenfluramine hydrochloride oral solution as an adjunctive therapy for seizures in patients with rare seizure disorders such as epileptic encephalopathies including Dravet Syndrome and Lennox-Gastaut Syndrome .
Methods of Application or Experimental Procedures
In this trial, Fenfluramine hydrochloride oral solution was administered as an adjunctive therapy for seizures in patients with rare seizure disorders . The specific dosage and administration procedures would be determined by a healthcare professional based on the individual patient’s needs and condition.
Safety And Hazards
Fenfluramine Hydrochloride should be handled in a well-ventilated place. Suitable protective clothing should be worn and contact with skin and eyes should be avoided . Dust formation should be avoided and breathing mist, gas, or vapors should be avoided . Personal protective equipment should be used and chemical impermeable gloves should be worn .
properties
IUPAC Name |
N-ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F3N.ClH/c1-3-16-9(2)7-10-5-4-6-11(8-10)12(13,14)15;/h4-6,8-9,16H,3,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXKXJHAOUFHNAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C)CC1=CC(=CC=C1)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
458-24-2 (Parent) |
Source
|
| Record name | Fenfluramine hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000404820 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30936444 |
Source
|
| Record name | N-Ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30936444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fenfluramine hydrochloride | |
CAS RN |
404-82-0, 16105-77-4 |
Source
|
| Record name | Fenfluramine hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=404-82-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Fenfluramine hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000404820 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30936444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Fenfluramine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.336 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | FENFLURAMINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3KC089243P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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